4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid
Overview
Description
“4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid” is a chemical compound with the molecular formula C13H17NO3 . It has a molecular weight of 235.28 . This compound is typically stored at room temperature and appears as a powder .
Molecular Structure Analysis
The InChI code for “4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid” is 1S/C13H17NO3/c15-12-5-7-14(8-6-12)9-10-1-3-11(4-2-10)13(16)17/h1-4,12,15H,5-9H2,(H,16,17) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid” is a solid at room temperature . It has a molecular weight of 235.28 and a molecular formula of C13H17NO3 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid”, organized into six distinct sections:
Antibacterial Activity
This compound has been screened for antibacterial activity against various bacteria such as Escherichia coli , Pseudomonas aeruginosa , Staphylococcus aureus , and Bacillus megaterium .
Antifungal Activity
It also exhibits antifungal activity against fungi like Aspergillus niger and Aspergillus flavus .
Complement Mediated Diseases Treatment
A derivative of this compound has been specifically designed to inhibit Factor B, making it applicable for treating a diverse array of complement mediated diseases .
Antitumor Activity
A series of pyrimidine derivatives containing the 4-hydroxypiperidine group have shown antiproliferative activity against various human tumor cell lines, indicating potential antitumor applications .
Proteomics Research
The compound is available for purchase as a biochemical for proteomics research, which suggests its utility in this field as well .
Chemical Synthesis
The compound is used in chemical synthesis and is available from chemical suppliers, indicating its application in the synthesis of other chemical compounds .
Safety and Hazards
This compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
4-[(4-hydroxypiperidin-1-yl)methyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c15-12-5-7-14(8-6-12)9-10-1-3-11(4-2-10)13(16)17/h1-4,12,15H,5-9H2,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYAKCEFHQBQOIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)CC2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(4-Hydroxypiperidin-1-yl)methyl]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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